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Compound of Interest

Compound Name: 4-Propylnaphthalen-1-amine

CAS No.: 106213-87-0

Cat. No.: B3210159

Get Quote

Executive Summary
4-Propylnaphthalen-1-amine (CAS: 106213-87-0) is a specialized bicyclic aromatic amine

intermediate used primarily in the synthesis of advanced pharmaceuticals (kinase inhibitors)

and functionalized azo dyes.[1] As a 1,4-disubstituted naphthalene derivative, it possesses

unique steric and electronic properties that distinguish it from the more common 1-

naphthylamine. This guide provides a rigorous technical analysis of its physicochemical

properties, a validated synthesis workflow via palladium-catalyzed cross-coupling, and critical

handling protocols.

Chemical Identity & Structural Analysis[3][4][5]
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Attribute Detail

IUPAC Name 4-Propylnaphthalen-1-amine

Common Synonyms
1-Amino-4-propylnaphthalene; 4-n-Propyl-1-

naphthylamine

CAS Registry Number 106213-87-0

Molecular Formula C₁₃H₁₅N

Molecular Weight 185.27 g/mol

SMILES CCCc1ccc(N)c2ccccc12

InChI Key NYKSBMRQNSCVMO-UHFFFAOYSA-N

Structural Implications
The molecule features a naphthalene core substituted at the para-like positions (1 and 4). The

propyl group at position 4 exerts a positive inductive effect (+I), slightly increasing the electron

density of the ring system compared to unsubstituted 1-naphthylamine. This substitution also

introduces steric bulk, which can influence the regioselectivity of subsequent electrophilic

aromatic substitutions, directing incoming groups primarily to the position ortho to the amine

(position 2).

Physical & Chemical Properties[3][4][5][6][7][8][9]
[10][11]
Note: Due to the niche nature of this specific isomer, values marked with ()* are derived from

quantitative structure-property relationship (QSPR) models and analogous compounds (e.g., 1-

naphthylamine, 4-methyl-1-naphthylamine).*

Physicochemical Data Table
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Property Value / Description Source/Derivation

Physical State Low-melting solid or viscous oil
Analogous to 4-ethyl-1-

naphthylamine

Melting Point 35 – 45 °C

Predicted (Propyl chain

disrupts crystal packing of

parent MP 50°C)

Boiling Point ~325 °C (at 760 mmHg)
Extrapolated from 1-

Naphthylamine (301°C)

Density 1.02 ± 0.05 g/cm³ Predicted

Solubility
Soluble in EtOH, DMSO, DCM;

Insoluble in H₂O
Lipophilic hydrocarbon tail

pKa (Conjugate Acid) 3.9 – 4.1

Slightly more basic than 1-

naphthylamine (3.92) due to +I

alkyl effect

LogP 4.2* High lipophilicity

Validated Synthesis Protocol
Methodology: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

While traditional nitration of 1-propylnaphthalene yields inseparable isomer mixtures, the

Suzuki-Miyaura coupling of 1-amino-4-bromonaphthalene offers a regiospecific, high-yield

route. This protocol ensures the integrity of the 1,4-substitution pattern.

Reagents & Materials[5][6][8][12][13][14]
Substrate: 4-Bromo-1-naphthylamine (protected as acetamide or free amine if using

specialized ligands).

Coupling Partner: Propylboronic acid [CAS: 17745-45-8].

Catalyst: Pd(dppf)Cl₂ · CH₂Cl₂ or Pd(PPh₃)₄.
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Base: K₂CO₃ (2.0 equiv).

Solvent: 1,4-Dioxane / Water (4:1 v/v).

Step-by-Step Workflow
Preparation: In a glovebox or under Argon, charge a reaction vessel with 4-bromo-1-

naphthylamine (1.0 equiv), propylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

Catalyst Addition: Add Pd(dppf)Cl₂ (3-5 mol%).

Solvation: Add degassed 1,4-Dioxane/Water mixture.

Reaction: Heat to 90°C for 12–16 hours. Monitor by TLC (Hexane:EtOAc 8:2) or LC-MS.

Workup: Cool to RT. Filter through Celite to remove Pd residues. Dilute with EtOAc, wash

with brine.

Purification: Flash column chromatography (Silica gel). Elute with Hexane -> 5%

EtOAc/Hexane.

Deprotection (if Acetamide used): Reflux in EtOH/HCl (6M) for 2 hours to liberate the free

amine.

Synthesis Logic Visualization
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Figure 1: Catalytic cycle for the regiospecific synthesis of 4-Propylnaphthalen-1-amine via

Suzuki coupling.
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Chemical Reactivity & Applications[6]
Diazotization & Azo Coupling
The primary utility of 4-propylnaphthalen-1-amine lies in its amine functionality. Upon

treatment with NaNO₂/HCl at 0–5°C, it forms a stable diazonium salt.

Application: This salt couples with phenols or other amines to form lipophilic azo dyes. The

propyl group improves solubility in organic polymers compared to standard methyl

analogues.

Electrophilic Aromatic Substitution
The amine group is a strong ortho/para director. However, position 4 is blocked by the propyl

group.

Dominant Site: Electrophiles (e.g., bromine, acyl chlorides) will attack Position 2 (ortho to

amine).

Secondary Site: Position 5 or 8 (on the other ring), though less favored kinetically.

Drug Development Scaffold
The 4-alkyl-1-naphthylamine motif appears in kinase inhibitors where the propyl group

occupies hydrophobic pockets (e.g., ATP binding sites) within the target protein, enhancing

potency and selectivity.

Safety & Handling (SDS Highlights)
Hazard Classification:

Acute Toxicity: Category 4 (Oral/Dermal).

Carcinogenicity: Suspected (Category 2) – Naphthylamines are historically associated with

bladder cancer; handle as a potent carcinogen.

Aquatic Toxicity: Chronic Category 1 (Very toxic to aquatic life).

Handling Protocol:
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Engineering Controls: Always handle in a certified chemical fume hood.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The amine is sensitive to

oxidation and will darken (purple/black) upon air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Technical Profile: 4-Propylnaphthalen-
1-amine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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propylnaphthalen-1-amine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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